Cas no 1806820-85-8 (Ethyl 2-amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806820-85-8
• MF: C₁₁H₁₅F₂N₃O₂
• MW: 259.252509355545
• CID: 4857564
• Update Time: 2025-06-11

Ethyl 2-amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H15F2N3O2/c1-2-18-8(17)3-7-6(4-14)5-16-11(15)9(7)10(12)13/h5,10H,2-4,14H2,1H3,(H2,15,16)
• InChI Key： LCJWTYCKXITQMW-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(CN)C=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.1
• Topological Polar Surface Area: 91.2

Additional information on Ethyl 2-amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate

Research Brief on Ethyl 2-amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS: 1806820-85-8)

The compound Ethyl 2-amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS: 1806820-85-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyridine derivative, characterized by its unique difluoromethyl and aminomethyl functional groups, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and applications in drug discovery, particularly in targeting specific enzymatic pathways and receptors.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have successfully utilized Ethyl 2-amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate in the development of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds, making them more effective in preclinical models.

Recent publications have highlighted the compound's utility in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of small-molecule inhibitors targeting a specific kinase implicated in autoimmune disorders. The study reported improved inhibitory activity and selectivity, attributed to the strategic placement of the difluoromethyl and aminomethyl groups. These findings underscore the compound's versatility and potential for further optimization.

In addition to its applications in kinase inhibition, Ethyl 2-amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate has been explored in the context of antimicrobial agents. Preliminary data suggest that derivatives of this compound exhibit potent activity against a range of bacterial and fungal pathogens. The mechanism of action appears to involve disruption of cell wall synthesis, a pathway that is distinct from traditional antibiotics, thereby reducing the likelihood of resistance development.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of this compound. Researchers are actively working on optimizing synthetic routes to improve yield and purity, which are critical for advancing these molecules into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Ethyl 2-amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS: 1806820-85-8) represents a valuable scaffold in drug discovery, with demonstrated efficacy in multiple therapeutic areas. Ongoing research aims to further elucidate its pharmacological profile and expand its applications, paving the way for the development of next-generation therapeutics. The compound's unique structural features and biological activity make it a compelling subject for future studies in chemical biology and medicinal chemistry.